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Compound of Interest

Compound Name:
11,12-

De(methylenedioxy)danuphylline

Cat. No.: B15560941 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the available scientific literature on

the indole alkaloid 11,12-De(methylenedioxy)danuphylline. Despite its intriguing structure,

research on this specific compound has been exceptionally limited. This document summarizes

the current state of knowledge, highlighting the significant gaps in the understanding of its

biological activity and potential therapeutic applications.

Introduction
11,12-De(methylenedioxy)danuphylline is a naturally occurring indole alkaloid.[1] Like many

alkaloids, its complex chemical structure suggests potential biological activity. However, based

on a thorough review of the published scientific literature, this compound remains largely

uncharacterized beyond its initial isolation and structural elucidation.

Physicochemical Properties
Basic information available from chemical suppliers indicates the following properties for 11,12-
De(methylenedioxy)danuphylline:
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Property Value Source

CAS Number 888482-17-5 Chemical Suppliers

Molecular Formula C₂₃H₂₆N₂O₆ Chemical Suppliers

Molecular Weight 426.46 g/mol Chemical Suppliers

Appearance Crystalline solid ScreenLib

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ScreenLib

Source
Leaves and stems of Kopsia

officinalis
[1]

Biological Activity
The only biological activity data currently available for 11,12-
De(methylenedioxy)danuphylline comes from the initial study that reported its isolation.

Enzyme Inhibition Assays
Target Enzyme Assay Type Result Reference

α-Glucosidase
Inhibitory Effect

Evaluation

Inactive (IC₅₀ >>

50µM)

Wang ZW, et al.

Fitoterapia. 2017

Note: The lack of significant inhibitory activity against α-glucosidase in the initial screening may

have contributed to the limited follow-up research on this compound's biological potential. No

other biological or pharmacological studies for 11,12-De(methylenedioxy)danuphylline have

been identified in the public domain.

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of 11,12-
De(methylenedioxy)danuphylline are not available in the literature. The original isolation

paper provides a general overview of the extraction and purification process typical for natural

products.
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General Isolation and Characterization Workflow
The following diagram illustrates a generalized workflow for the isolation and characterization of

a natural product like 11,12-De(methylenedioxy)danuphylline from its plant source, based on

standard phytochemical practices.
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Extraction and Isolation

Structure Elucidation Biological Evaluation

Plant Material (Kopsia officinalis leaves and stems)

Solvent Extraction

Liquid-Liquid Partitioning

Column Chromatography (Silica gel, Sephadex)

Preparative HPLC

Pure Compound (11,12-De(methylenedioxy)danuphylline)

Spectroscopic Analysis (NMR, MS) X-ray Crystallography (optional) Biological Screening (e.g., α-glucosidase assay)

Structure Determination Activity Assessment

Click to download full resolution via product page

Generalized workflow for natural product isolation and characterization.
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Signaling Pathways and Mechanism of Action
There is currently no information available regarding the signaling pathways modulated by

11,12-De(methylenedioxy)danuphylline or its mechanism of action. The lack of identified

biological activity precludes any such investigation.

Conclusion and Future Directions
11,12-De(methylenedioxy)danuphylline is an indole alkaloid from Kopsia officinalis for which

there is a significant lack of scientific data. The only reported biological test showed it to be

inactive as an α-glucosidase inhibitor. The absence of further studies suggests that it may have

been overlooked following its initial discovery.

For future research, it would be imperative to:

Resynthesize or re-isolate the compound to obtain sufficient quantities for comprehensive

biological screening.

Perform broad-spectrum bioactivity screening against a diverse panel of targets, including

cancer cell lines, receptors, and enzymes, to identify any potential pharmacological activity.

Investigate its effects on the central nervous system, given that other alkaloids from Kopsia

species have shown neuropharmacological activity.

Until such studies are conducted, 11,12-De(methylenedioxy)danuphylline will remain a

molecule of unknown potential within the vast family of indole alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [11,12-De(methylenedioxy)danuphylline: A Review of an
Obscure Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560941#11-12-de-methylenedioxy-danuphylline-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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